Cas no 174397-83-2 (N,N'-Bis(2-bromoethyl)-1,3-propanediamine)

N,N'-Bis(2-bromoethyl)-1,3-propanediamine structure
174397-83-2 structure
Product Name:N,N'-Bis(2-bromoethyl)-1,3-propanediamine
CAS No:174397-83-2
MF:C7H16Br2N2
MW:288.02334022522
CID:5066644
Update Time:2023-08-25

N,N'-Bis(2-bromoethyl)-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

    • N,N'-bis(2-bromoethyl)-1,3-propanediamine
    • N,N'-bis(2-bromoethyl)propane-1,3-diamine
    • N1,N3-Bis(2-bromoethyl)propane-1,3-diamine
    • N,N'-Bis(2-bromoethyl)-1,3-propanediamine
    • Inchi: 1S/C7H16Br2N2/c8-2-6-10-4-1-5-11-7-3-9/h10-11H,1-7H2
    • InChI Key: CMFJTHPHVDODHX-UHFFFAOYSA-N
    • SMILES: BrCCNCCCNCCBr

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 8
  • Complexity: 63.5
  • XLogP3: 1.2
  • Topological Polar Surface Area: 24.1

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